2-[6-(3-Chloro-4-methylphenyl)-4,7-dimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetamide

• IUPAC Name: 2-[6-(3-chloro-4-methylphenyl)-4,7-dimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetamide
• InChI: InChI=1S/C18H17ClN6O3/c1-9-4-5-11(6-12(9)19)25-10(2)7-23-14-15(21-17(23)25)22(3)18(28)24(16(14)27)8-13(20)26/h4-7H,8H2,1-3H3,(H2,20,26)
• InChI Key: FLMBUTIUYPEDLI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=CN3C2=NC4=C3C(=O)N(C(=O)N4C)CC(=O)N)C)Cl
• Molecular Formula: C18H17ClN6O3
• Molecular Weight: 400.8 g/mol

Description

2-[6-(3-Chloro-4-methylphenyl)-4,7-dimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetamide is a useful research compound. Its molecular formula is C18H17ClN6O3 and its molecular weight is 400.82. The purity is usually 95%.
BenchChem offers high-quality 2-[6-(3-Chloro-4-methylphenyl)-4,7-dimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[6-(3-Chloro-4-methylphenyl)-4,7-dimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Overview of Applications

Therapeutic Developments

One of the prime areas of application for this compound is in the development of therapeutic agents targeting specific biochemical pathways. For instance, certain derivatives of imidazole, which share structural similarities with the compound , have been studied for their potential in treating various conditions:

• H2-Receptor Antagonists

  Ranitidine hydrochloride, an H2-receptor-blocking drug, has shown efficacy in inhibiting gastric secretion in patients, suggesting a potential therapeutic avenue for related compounds in treating ulcers and gastrointestinal disorders (Peden, Saunders, & Wormsley, 1979).

• TSPO Imaging in Brain Tumors

  The use of certain imidazole derivatives for translocator protein (TSPO) imaging in glioblastoma multiforme presents a novel approach in predicting tumor progression and aiding in therapeutic planning (Jensen et al., 2015).

• Antinociceptive and Anti-inflammatory Properties

  The prodrug BP 2-94, based on imidazole chemistry, demonstrates significant antinociceptive and anti-inflammatory effects, indicating its potential as a therapeutic agent in managing pain and inflammation associated with various diseases (Rouleau et al., 1997).

Biochemical Research

In the realm of biochemical research, this compound and its analogs serve as key tools in understanding molecular mechanisms and biological processes:

• Metabolite Identification

  Studies on the metabolism of drugs, such as metformin, have led to the identification of novel imidazolinone metabolites, providing insights into drug action and potential side effects (Kinsky et al., 2016).

• Chemotherapy Enhancement

  The exploration of DTIC in combination with chloroethyl nitrosoureas for treating malignant gliomas highlights the role of imidazole derivatives in enhancing chemotherapy efficacy (Ikeda et al., 1996).

• Environmental Exposure Studies

  Research into the environmental exposure to various compounds, including imidazole derivatives, in children provides critical data for public health policies on chemical use and regulation (Babina et al., 2012).